Cas no 682346-77-6 (1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine
• CAS No: 682346-77-6
• MF: C₁₈H₂₁FN₂O₂S
• MW: 348.434946775436
• CID: 6019986
• PubChem ID: 975834
• Update Time: 2025-05-24

1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine
• 1-(2,6-dimethylphenyl)-4-(4-fluorophenyl)sulfonylpiperazine
• Piperazine, 1-(2,6-dimethylphenyl)-4-[(4-fluorophenyl)sulfonyl]-
• MLS000063320
• AKOS001748069
• 682346-77-6
• YCUJTBKQNNHYMV-UHFFFAOYSA-N
• cid_975834
• HMS2291O05
• 1-(2,6-dimethylphenyl)-4-((4-fluorophenyl)sulfonyl)piperazine
• SMR000074981
• 1-(2,6-dimethylphenyl)-4-(4-fluorophenyl)sulfonyl-piperazine
• VU0180700-4
• 1-(2,6-dimethylphenyl)-4-[(4-fluorophenyl)sulfonyl]piperazine
• BDBM71831
• Z1537007725
• Piperazine, 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)-
• CHEMBL1525668
• F1451-0222
• AP-263/41967586

• Inchi： 1S/C18H21FN2O2S/c1-14-4-3-5-15(2)18(14)20-10-12-21(13-11-20)24(22,23)17-8-6-16(19)7-9-17/h3-9H,10-13H2,1-2H3
• InChI Key： YCUJTBKQNNHYMV-UHFFFAOYSA-N
• SMILES： N1(C2=C(C)C=CC=C2C)CCN(S(C2=CC=C(F)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 348.13077725g/mol
• Monoisotopic Mass: 348.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 488.2±55.0 °C(Predicted)
• pka: 5.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine

1-(2,6-Dimethylphenyl)-4-(4-Fluorobenzenesulfonyl)Piperazine: A Comprehensive Overview

The compound 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine (CAS No. 682346-77-6) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely explored for their potential in drug discovery and development. The molecule's unique structure, featuring a piperazine ring substituted with a 2,6-dimethylphenyl group and a 4-fluorobenzenesulfonyl moiety, contributes to its intriguing chemical properties and biological activities.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the structural elucidation and mechanistic understanding of this compound. For instance, studies utilizing molecular docking techniques have revealed that 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine exhibits remarkable binding affinity towards various therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the preparation of the piperazine ring, followed by substitution reactions to introduce the 2,6-dimethylphenyl and 4-fluorobenzenesulfonyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing.

From a pharmacological perspective, 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine has demonstrated promising activity in preclinical models. For example, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *European Journal of Pharmaceutical Sciences* have highlighted its ability to modulate cellular signaling pathways implicated in chronic diseases like cancer and neurodegenerative disorders. These studies often employ cutting-edge techniques such as CRISPR-Cas9 gene editing and high-throughput screening to evaluate the compound's efficacy and safety profiles.

In addition to its pharmacological applications, 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine has also been investigated for its potential in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, studies published in *Chemistry of Materials* have demonstrated that this compound can serve as a precursor for synthesizing metal-organic frameworks (MOFs) with enhanced stability and catalytic activity.

Looking ahead, the future of 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine lies in its continued exploration across diverse scientific disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this versatile compound. As research progresses, it is anticipated that 1-(2,6-dimethylphenyl)-4-(4-fluorobenzenesulfonyl)piperazine will play an increasingly pivotal role in advancing both therapeutic development and materials innovation.